Cas no 2228523-94-0 (3-(2-chloropyridin-3-yl)propane-1-thiol)

• Product Name: 3-(2-chloropyridin-3-yl)propane-1-thiol
• CAS No: 2228523-94-0
• MF: C₈H₁₀ClNS
• MW: 187.689699649811
• CID: 6487825
• PubChem ID: 165633992
• Update Time: 2025-06-08

3-(2-chloropyridin-3-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-3-yl)propane-1-thiol
• 2228523-94-0
• EN300-2003099

• Inchi： 1S/C8H10ClNS/c9-8-7(4-2-6-11)3-1-5-10-8/h1,3,5,11H,2,4,6H2
• InChI Key： AVLITKUHRQDXEP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CCCS

Computed Properties

• Exact Mass: 187.0222482g/mol
• Monoisotopic Mass: 187.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 13.9Ų

Additional information on 3-(2-chloropyridin-3-yl)propane-1-thiol

3-(2-Chloropyridin-3-yl)propane-1-thiol: A Comprehensive Overview

3-(2-Chloropyridin-3-yl)propane-1-thiol (CAS No. 2228523-94-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various therapeutic areas, including but not limited to, the development of novel drugs and bioactive molecules.

The molecular formula of 3-(2-chloropyridin-3-yl)propane-1-thiol is C₉H₁₀ClNS, and it has a molecular weight of approximately 197.69 g/mol. The compound features a 2-chloropyridine ring attached to a propyl chain, which terminates with a thiol group. The presence of the thiol group imparts unique chemical reactivity and biological properties, making it an attractive candidate for further investigation.

In recent years, the study of 3-(2-chloropyridin-3-yl)propane-1-thiol has been driven by its potential as a building block in the synthesis of more complex molecules. The thiol group can participate in various chemical reactions, such as thiol-disulfide exchange, Michael addition, and nucleophilic substitution. These reactions are crucial in the development of new drugs and materials with tailored properties.

The biological activity of 3-(2-chloropyridin-3-yl)propane-1-thiol has also been explored in several studies. One notable area of research is its potential as an antioxidant. Thiol compounds are known for their ability to scavenge free radicals and protect cells from oxidative stress. Preliminary studies have shown that 3-(2-chloropyridin-3-yl)propane-1-thiol exhibits significant antioxidant activity, which could be beneficial in treating conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

Beyond its antioxidant properties, 3-(2-chloropyridin-3-yl)propane-1-thiol has also been investigated for its potential as a bioactive molecule in drug discovery. The presence of the 2-chloropyridine ring provides additional opportunities for functionalization and optimization. For instance, recent research has focused on modifying the pyridine ring to enhance the compound's affinity for specific biological targets. This approach has led to the development of derivatives with improved pharmacological profiles and reduced side effects.

In the context of medicinal chemistry, 3-(2-chloropyridin-3-yl)propane-1-thiol has shown promise as a lead compound for the development of new therapeutic agents. Its ability to form stable complexes with metal ions has been explored in the design of metal-based drugs. Metal complexes derived from this compound have demonstrated enhanced stability and bioavailability, which are critical factors in drug delivery and efficacy.

The synthesis of 3-(2-chloropyridin-3-yl)propane-1-thiol can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 2-chloroisonicotinic acid with thioglycolic acid followed by reduction to form the thiol group. This synthetic pathway is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In addition to its synthetic utility, 3-(2-chloropyridin-3-yl)propane-1-thiol has been studied for its environmental impact. Recent studies have focused on understanding its biodegradability and potential toxicity to ensure its safe use in various applications. Preliminary data suggest that the compound is relatively stable under environmental conditions but can be degraded by microbial action over time. This information is crucial for assessing its long-term environmental impact and developing strategies for safe disposal.

The future prospects for 3-(2-chloropyridin-3-yl)propane-1-thiol are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this compound in advancing medical science and improving human health.